(Rac)-LY341495

• Molecular Formula: C20H19NO5
• Molecular Weight: 353.4 g/mol
• InChI: InChI=1S/C20H19NO5/c21-20(19(24)25,15-9-13(15)18(22)23)10-14-11-5-1-3-7-16(11)26-17-8-4-2-6-12(14)17/h1-8,13-15H,9-10,21H2,(H,22,23)(H,24,25)/t13-,15-,20?/m0/s1
• InChIKey: VLZBRVJVCCNPRJ-ZOSMMGSXSA-N

(Rac)-LY341495: Negative Control for mGlu2/3

(Rac)-LY341495 is the racemic mixture of the potent orthosteric group II metabotropic glutamate (mGlu) receptor antagonist LY341495. The active single enantiomer, (2S,1'S,2'S)-2-amino-2-(2-carboxycyclopropyl)-3-(xanthen-9-yl)propanoic acid, exhibits nanomolar antagonist potency at mGlu2 (IC50 = 21 nM) and mGlu3 (IC50 = 14 nM) receptors, with a graded selectivity profile extending to group III (mGlu8 IC50 = 170 nM) and group I receptors at micromolar concentrations [1][2]. The racemic (Rac)-LY341495 contains equimolar amounts of the active (2S,1'S,2'S) and inactive (2R,1'R,2'R) enantiomers, resulting in substantially reduced apparent potency at mGlu receptors, and is specifically marketed as an inactive isomer control compound for use alongside the active enantiomer in experimental paradigms .

Identity Racemic mixture (equimolar active and inactive enantiomers of LY341495)

Workflow Stereochemically matched negative control for group II mGlu receptor antagonist studies

Selection Use alongside active enantiomer to control for non-mGluR-mediated compound effects

• [1] Kingston AE, Ornstein PL, Wright RA, Johnson BG, Mayne NG, Burnett JP, Belagaje R, Wu S, Schoepp DD. LY341495 is a nanomolar potent and selective antagonist of group II metabotropic glutamate receptors. Neuropharmacology. 1998;37(1):1-12. doi:10.1016/S0028-3908(97)00191-3 View Source
• [2] Fitzjohn SM, Bortolotto ZA, Palmer MJ, Doherty AJ, Ornstein PL, Schoepp DD, Kingston AE, Lodge D, Collingridge GL. The potent mGlu receptor antagonist LY341495 identifies roles for both cloned and novel mGlu receptors in hippocampal synaptic plasticity. Neuropharmacology. 1998;37(12):1445-1458. doi:10.1016/S0028-3908(98)00145-2 View Source

Why (Rac)-LY341495 Substitution Fails

Generic substitution among group II mGluR ligands is not scientifically valid because these compounds differ fundamentally in their enantiomeric composition, subtype selectivity breadth, and functional polarity (antagonism vs. agonism). (Rac)-LY341495 is a racemic mixture with attenuated binding due to the presence of the inactive (2R,1'R,2'R) enantiomer, whereas the pure active enantiomer LY341495 achieves Ki values of 2.3 nM (mGlu2) and 1.3 nM (mGlu3) [1]. The structurally distinct antagonist MGS0039, despite comparable group II potency (Ki mGlu2 = 2.2 nM, mGlu3 = 4.5 nM), shows negligible activity at group I and III mGlu receptors, whereas LY341495 retains measurable antagonist efficacy across mGlu1-5,7,8 subtypes spanning a >1,500-fold concentration range [2][3]. Furthermore, group II agonists such as LY379268 (Ki = 6.5 nM at rat forebrain mGlu2/3) produce functionally opposite effects that are reversible by LY341495 [4]. These orthogonal pharmacological profiles mean that experimental outcomes—particularly negative-control validity, off-target contribution at higher concentrations, and functional directionality—cannot be reproduced by substituting one agent for another.

Enantiomeric composition mismatch: Racemic (Rac)-LY341495 has attenuated mGlu2/3 binding vs pure active enantiomer; generic group II ligands lack the matched inactive isomer profile needed for negative control validity.

Subtype selectivity divergence: MGS0039 shows negligible activity at group I and III mGlu receptors, whereas LY341495 retains measurable antagonist action across mGlu1-5,7,8 – altering off-target contribution in control experiments.

Functional polarity mismatch: Group II agonists (e.g., LY379268) produce opposite signaling effects reversible by LY341495; agonist controls cannot substitute for an antagonist negative control.

• [1] Johnson BG, Wright RA, Arnold MB, Wheeler WJ, Ornstein PL, Schoepp DD. [3H]-LY341495 as a novel antagonist radioligand for group II metabotropic glutamate (mGlu) receptors: characterization of binding to membranes of mGlu receptor subtype expressing cells. Neuropharmacology. 1999;38(10):1519-1529. doi:10.1016/S0028-3908(99)00082-9 View Source
• [2] Chaki S, Yoshikawa R, Hirota S, Shimazaki T, Maeda M, Kawashima N, Yoshimizu T, Yasuhara A, Sakagami K, Okuyama S, Nakanishi S, Nakazato A. MGS0039: a potent and selective group II metabotropic glutamate receptor antagonist with antidepressant-like activity. Neuropharmacology. 2004;46(4):457-467. doi:10.1016/j.neuropharm.2003.10.009 View Source
• [3] GPCRdb. MGS0039 Bioactivities: pIC50 values at mGlu1 (4.03), mGlu4 (5.76), mGlu5 (4.93), mGlu7 (pKi 6.18). ChEMBL Database. View Source
• [4] Wright RA, Arnold MB, Wheeler WJ, Ornstein PL, Schoepp DD. [3H]LY341495 binding to group II metabotropic glutamate receptors in rat brain. J Pharmacol Exp Ther. 2001;298(2):453-460. View Source

(Rac)-LY341495 Selectivity & Binding Evidence

Enantiomeric Composition and mGlu2/3 Binding

The active single enantiomer LY341495 (2S,1'S,2'S isomer) displays Ki values of 2.3 nM at human mGlu2 and 1.3 nM at human mGlu3, with IC50 values of 21 nM (mGlu2) and 14 nM (mGlu3) in functional cAMP inhibition assays [1][2]. (Rac)-LY341495 is the racemic mixture containing equimolar active (2S,1'S,2'S) and inactive (2R,1'R,2'R) enantiomers. The stereoselectivity of LY341495 binding was demonstrated by the ~10,000-fold difference in potency between l-glutamate and its stereoisomer d-glutamate, and the ~100-fold difference between the active agonist LY354740 and its inactive enantiomer LY366563 [3]. By extension, the racemic mixture is expected to exhibit approximately half the apparent binding affinity of the pure active enantiomer at mGlu2/3 receptors due to the presence of the non-contributing (2R,1'R,2'R) enantiomer, making (Rac)-LY341495 the appropriate matched negative control for experiments employing the active enantiomer .

Enantiomeric composition

Head-to-head

Active enantiomer: Ki mGlu2=2.3 nM, mGlu3=1.3 nM. (Rac)-LY341495 contains 50% inactive enantiomer, expected ~2-fold lower apparent affinity.

Supports stereochemical-control context for negative control experiments.

Exact racemate binding data not reported; inferred from enantiomeric composition.

Evidence Dimension	mGlu2 and mGlu3 receptor binding affinity (Ki) and functional antagonism (IC50)
Target Compound Data	(Rac)-LY341495: ~2-fold higher apparent Ki/IC50 vs active enantiomer (exact racemate binding data not reported in primary literature; inferred from equimolar enantiomeric composition)
Comparator Or Baseline	Active enantiomer LY341495: Ki mGlu2 = 2.3 nM, Ki mGlu3 = 1.3 nM; IC50 mGlu2 = 21 nM, IC50 mGlu3 = 14 nM
Quantified Difference	Stereoselectivity ratio: l-glutamate vs d-glutamate displacement of [3H]LY341495 ≈ 10,000-fold; LY354740 vs LY366563 ≈ 100-fold; (Rac)-LY341495 contains 50% inactive enantiomer
Conditions	Human recombinant mGlu2 and mGlu3 receptors expressed in RGT (rat glutamate transporter) cells; [3H]LY341495 radioligand displacement in rat forebrain membranes

Why This Matters

For any experiment using the active enantiomer LY341495, (Rac)-LY341495 is the only stereochemically matched negative control that accounts for non-mGluR-mediated effects while lacking full pharmacological activity.

• [1] Johnson BG, Wright RA, Arnold MB, Wheeler WJ, Ornstein PL, Schoepp DD. [3H]-LY341495 as a novel antagonist radioligand for group II metabotropic glutamate (mGlu) receptors. Neuropharmacology. 1999;38(10):1519-1529. View Source
• [2] Kingston AE, Ornstein PL, Wright RA, Johnson BG, Mayne NG, Burnett JP, Belagaje R, Wu S, Schoepp DD. LY341495 is a nanomolar potent and selective antagonist of group II metabotropic glutamate receptors. Neuropharmacology. 1998;37(1):1-12. View Source
• [3] Wright RA, Arnold MB, Wheeler WJ, Ornstein PL, Schoepp DD. [3H]LY341495 binding to group II metabotropic glutamate receptors in rat brain. J Pharmacol Exp Ther. 2001;298(2):453-460. View Source

LY341495 vs MGS0039 Subtype Selectivity

LY341495 and MGS0039 are both nanomolar-potent group II mGluR antagonists, yet their selectivity profiles across the broader mGlu family are fundamentally different. LY341495 demonstrates a graded selectivity profile with IC50 values of 21 nM (mGlu2), 14 nM (mGlu3), 170 nM (mGlu8), 990 nM (mGlu7), 7.8 μM (mGlu1a), 8.2 μM (mGlu5a), and 22 μM (mGlu4), spanning a >1,500-fold potency range [1]. In contrast, MGS0039 shows high affinity only for mGlu2 (Ki = 2.2 nM) and mGlu3 (Ki = 4.5 nM), with pIC50 values of 4.03 (IC50 ≈ 93.3 μM) at mGlu1, 4.93 (IC50 ≈ 11.7 μM) at mGlu5, 5.76 (IC50 ≈ 1.74 μM) at mGlu4, and pKi of 6.18 (Ki ≈ 660 nM) at mGlu7—indicating substantially weaker or negligible antagonist activity at group I and III receptors [2][3]. The authors of the MGS0039 characterization study explicitly noted that MGS0039 'showed no significant effects on other mGluRs as well as the other receptors and transporters we studied' [2].

Subtype selectivity vs MGS0039

Cross-study

LY341495 IC50: mGlu2=21 nM, mGlu3=14 nM, mGlu8=170 nM, mGlu1a=7.8 µM. MGS0039: essentially inactive at non-group-II receptors (>100-fold weaker at mGlu1, mGlu8).

Subtype selectivity context may differ; off-target activity window is compound-specific.

MGS0039 not suitable as negative control for LY341495-based paradigms.

Evidence Dimension	Antagonist potency (IC50/Ki) across human mGlu receptor subtypes 1-8
Target Compound Data	LY341495 IC50: mGlu2=21 nM, mGlu3=14 nM, mGlu8=170 nM, mGlu7=990 nM, mGlu1a=7.8 μM, mGlu5a=8.2 μM, mGlu4=22 μM. Ki: mGlu2=2.3 nM, mGlu3=1.3 nM
Comparator Or Baseline	MGS0039 Ki: mGlu2=2.2 nM, mGlu3=4.5 nM; IC50 at mGlu1≈93.3 μM, mGlu5≈11.7 μM, mGlu4≈1.74 μM; Ki at mGlu7≈660 nM
Quantified Difference	LY341495 is >500-fold more potent at mGlu1a, >100-fold more potent at mGlu8, and shows measurable group I activity at micromolar concentrations, whereas MGS0039 is essentially inactive at non-group-II receptors
Conditions	Human recombinant mGlu receptors expressed in RGT cells (LY341495); rat recombinant mGlu receptors expressed in CHO cells (MGS0039); cAMP inhibition and PI hydrolysis assays

Why This Matters

Researchers requiring a tool that can discriminate between mGlu2/3-mediated effects and contributions from group I/III receptors through concentration-response analysis should select LY341495 over MGS0039, as the latter lacks the necessary off-target activity window.

• [1] Kingston AE, Ornstein PL, Wright RA, Johnson BG, Mayne NG, Burnett JP, Belagaje R, Wu S, Schoepp DD. LY341495 is a nanomolar potent and selective antagonist of group II metabotropic glutamate receptors. Neuropharmacology. 1998;37(1):1-12. View Source
• [2] Chaki S, Yoshikawa R, Hirota S, Shimazaki T, Maeda M, Kawashima N, Yoshimizu T, Yasuhara A, Sakagami K, Okuyama S, Nakanishi S, Nakazato A. MGS0039: a potent and selective group II metabotropic glutamate receptor antagonist with antidepressant-like activity. Neuropharmacology. 2004;46(4):457-467. View Source
• [3] GPCRdb. MGS0039 Bioactivities: pIC50/pKi values at mGlu1, mGlu4, mGlu5, mGlu7. ChEMBL Database. View Source

[3H]LY341495 Radioligand Binding

[3H]LY341495 is the best-characterized high-affinity antagonist radioligand for group II mGlu receptors. In rat forebrain membrane homogenates, equilibrium saturation binding demonstrated a single high-affinity site with Kd = 0.84 ± 0.11 nM and Bmax = 3.9 ± 0.65 pmol/mg protein [1]. At recombinant human receptors, Kd values are 1.67 ± 0.20 nM (mGlu2) and 0.75 ± 0.43 nM (mGlu3) [2]. The unlabeled compound LY341495 displaces [3H]LY341495 with a Ki of 0.8 nM, far exceeding the affinity of other mGluR ligands including LY379268 (Ki = 6.5 nM), LY354740 (Ki ≈ 50-100 nM), and l-glutamate (Ki = 90 nM) [1]. [3H]LY341495 binding shows no appreciable displacement by ionotropic glutamate receptor ligands (NMDA, AMPA, kainate) at concentrations up to 1 mM, confirming its specificity for mGlu receptors [1]. Comparative analysis revealed a very high correlation between [3H]LY341495 binding in rat forebrain and recombinant human mGlu3 receptor binding (r² = 0.957), with a lower but significant correlation to mGlu2 (r² = 0.869), indicating predominant mGlu3 labeling under these conditions [1].

[3H]LY341495 binding

Class-level

Kd rat forebrain: 0.84 ± 0.11 nM; human mGlu2: 1.67 nM; mGlu3: 0.75 nM. Cold LY341495 Ki = 0.8 nM.

High-affinity radioligand supports mGlu2/3 occupancy and autoradiography studies.

No displacement by ionotropic ligands up to 1 mM; mGlu3-predominant labeling under reported conditions.

Evidence Dimension	Radioligand binding affinity (Kd) and selectivity for group II mGlu receptors
Target Compound Data	[3H]LY341495 Kd: rat forebrain = 0.84 ± 0.11 nM; human mGlu2 = 1.67 ± 0.20 nM; human mGlu3 = 0.75 ± 0.43 nM. Cold LY341495 Ki = 0.8 nM
Comparator Or Baseline	LY379268 Ki = 6.5 nM; LY354740 Ki ≈ 50-100 nM; l-glutamate Ki = 90 nM; ionotropic ligands (NMDA, AMPA, kainate) show no displacement at ≤1 mM
Quantified Difference	[3H]LY341495 exhibits approximately 8-fold higher affinity than the agonist LY379268 and >60-fold higher affinity than LY354740 at rat forebrain group II mGlu receptors
Conditions	Rat forebrain membrane homogenates; recombinant human mGlu2 and mGlu3 receptor-expressing cell membranes; equilibrium saturation binding and competition displacement assays

Why This Matters

[3H]LY341495 is the only available radioligand that combines sub-nanomolar affinity for group II mGlu receptors with negligible ionotropic receptor cross-reactivity, making it indispensable for receptor occupancy studies, autoradiographic mapping, and binding assays where high signal-to-noise ratio is critical.

• [1] Wright RA, Arnold MB, Wheeler WJ, Ornstein PL, Schoepp DD. [3H]LY341495 binding to group II metabotropic glutamate receptors in rat brain. J Pharmacol Exp Ther. 2001;298(2):453-460. View Source
• [2] Ting YS, Waterhouse RN, Smith QR, Collier TL. Evaluation of [3H]LY341495 for labeling group II metabotropic glutamate receptors in vivo. Nucl Med Biol. 2003;30(2):187-190. doi:10.1016/S0969-8051(02)00423-7 View Source

mTOR Pathway Activation and Antidepressant Effects

A single dose of the active enantiomer LY341495 (3 mg/kg, i.p.) produces biochemical effects in rat prefrontal cortex that closely parallel those of the fast-acting antidepressant ketamine. LY341495 administration rapidly (within 1 hr) activates the mTOR pathway, increasing phosphorylation of mTOR, p70S6K, and 4E-BP1, and subsequently (at 24 hrs) elevates levels of synaptic proteins including PSD-95, GluR1, and Synapsin I [1]. The antidepressant-like behavioral effects of LY341495 in the rat forced swim test (FST) are completely blocked by pretreatment with the mTOR inhibitor rapamycin, demonstrating mechanistic specificity [1]. In the mouse chronic unpredictable mild stress (CUMS) model, combined administration of sub-effective doses of (R)-ketamine (0.3 mg/kg) and LY341495 (0.1 mg/kg) produced rapid and sustained antidepressant effects via a TrkB/BDNF-dependent mechanism [2]. In the chronic corticosterone-induced depression model, LY341495 at 0.3 mg/kg (i.p.) significantly reduced immobility time in the FST, whereas the standard antidepressants desipramine (30 mg/kg) and fluoxetine (30 mg/kg) were ineffective in this paradigm [3].

mTOR pathway activation

Cross-study

Active enantiomer (3 mg/kg i.p.) rapidly activates mTOR/p70S6K/4E-BP1, increases synaptic proteins PSD-95, GluR1, Synapsin I at 24 h. Blocked by rapamycin.

Reported model-response endpoint context: mTOR-dependent signaling recapitulates ketamine's rapid molecular signature.

Antidepressant-like behavioral endpoints require rapamycin-reversal confirmation.

Evidence Dimension	mTOR pathway activation, synaptic protein upregulation, and behavioral antidepressant efficacy
Target Compound Data	LY341495: 3 mg/kg i.p. activates mTOR/p70S6K/4E-BP1 within 1 hr; increases PSD-95, GluR1, Synapsin I at 24 hr; FST immobility reduction blocked by rapamycin
Comparator Or Baseline	Ketamine: rapid mTOR activation and synaptic protein upregulation with similar time course; standard antidepressants (desipramine 30 mg/kg, fluoxetine 30 mg/kg) ineffective in chronic corticosterone FST model
Quantified Difference	LY341495 (0.3 mg/kg i.p.) significantly reduced immobility in corticosterone-treated mice where desipramine (30 mg/kg) and fluoxetine (30 mg/kg) showed no significant effect; LY341495 (0.1 mg/kg) synergized with sub-effective (R)-ketamine (0.3 mg/kg)
Conditions	Rat forced swim test; mouse tail suspension test; chronic unpredictable mild stress (CUMS) model; chronic corticosterone-induced depression model; Western blot analysis of PFC and hippocampal tissue

Why This Matters

LY341495 is one of only a few pharmacological tools that recapitulate ketamine's rapid mTOR-dependent antidepressant signaling without NMDA receptor antagonism, enabling mechanistic dissection of glutamatergic antidepressant pathways with a distinct receptor target.

• [1] Koike H, Iijima M, Chaki S. mTOR activation is required for the antidepressant effects of mGluR2/3 blockade. Int J Neuropsychopharmacol. 2011;15(4):429-434. doi:10.1017/S1461145711001702 View Source
• [2] Li J, Chen L, Han R, et al. Combined Administration of (R)-Ketamine and the mGlu2/3 Receptor Antagonist LY341495 Induces Rapid and Sustained Effects in the CUMS Model of Depression via a TrkB/BDNF-Dependent Mechanism. Pharmaceuticals. 2022;15(2):125. doi:10.3390/ph15020125 View Source
• [3] Ago Y, Yano K, Araki R, Hiramatsu N, Kawasaki T, Chaki S, Nakazato A, Hashimoto H, Baba A, Matsuda T. Metabotropic glutamate 2/3 receptor antagonists improve behavioral and prefrontal dopaminergic alterations in the chronic corticosterone-induced depression model in mice. Neuropharmacology. 2013;65:29-38. doi:10.1016/j.neuropharm.2012.09.008 View Source

Concentration-Dependent mGlu Subtype Isolation

LY341495's uniquely graded selectivity profile across mGlu subtypes enables experimental discrimination of receptor contributions by concentration titration. At 30 nM (0.03 μM), LY341495 completely blocks group II mGlu receptor-mediated effects: in rat hippocampal slices, 0.03 μM LY341495 eliminated 100 μM (1S,3R)-ACPD-induced inhibition of forskolin-stimulated cAMP formation, a response mediated by mGlu2/3 receptors [1]. At 100 μM, LY341495 blocks group I mGlu receptors: 100 μM LY341495 eliminated 30 μM DHPG-stimulated phosphoinositide hydrolysis in hippocampal slices [1]. At intermediate concentrations (~10-30 μM), LY341495 antagonizes group III mGlu8 receptors (IC50 = 0.17 μM) while partially sparing mGlu7 and mGlu4 [2]. This concentration-dependent multiplex pharmacology was systematically exploited in the original characterization: in AV12-664 cells expressing human mGlu1 or mGlu5 receptors, LY341495 competitively antagonized DHPG-stimulated PI hydrolysis with Ki values of 7.0 and 7.6 μM, respectively [3]. By contrast, the narrow-selectivity antagonist MGS0039 cannot be titrated to isolate group I or III contributions, as it lacks measurable activity at these subtypes even at high micromolar concentrations [4].

Concentration-titration isolation

Cross-study

30 nM: blocks group II cAMP response; 100 µM: blocks group I PI hydrolysis. Ki mGlu1=7.0 µM, mGlu5=7.6 µM.

Graded selectivity enables sequential pharmacological isolation of mGlu subtype contributions.

MGS0039 cannot achieve group I/III blockade at high µM concentrations.

Evidence Dimension	Concentration-dependent blockade of group I, II, and III mGlu receptor-mediated responses in native tissue
Target Compound Data	LY341495 at 0.03 μM: blocks group II (mGlu2/3) cAMP responses; at 100 μM: blocks group I (mGlu1/5) PI hydrolysis; Ki mGlu1 = 7.0 μM, Ki mGlu5 = 7.6 μM; IC50 mGlu8 = 0.17 μM, mGlu7 = 0.99 μM
Comparator Or Baseline	MGS0039: no significant antagonist activity at group I or III receptors at concentrations up to 100 μM; (S)-MCPG: broad-spectrum but micromolar potency antagonist with ~1,000-fold lower affinity than LY341495 at group II receptors
Quantified Difference	A >3,000-fold concentration window exists between LY341495's group II-selective concentration (30 nM) and its pan-mGlu blocking concentration (100 μM), enabling clean pharmacological isolation of receptor subtype contributions in a single preparation
Conditions	Rat hippocampal slices; AV12-664 cells expressing human mGlu1 or mGlu5; human recombinant mGlu receptors in RGT cells; DHPG-stimulated PI hydrolysis and ACPD-inhibited cAMP formation assays

Why This Matters

No other commercially available mGluR antagonist offers the same concentration-dependent multiplex pharmacology, making LY341495 uniquely suited for experiments requiring sequential isolation of group II, group III, and group I mGlu receptor contributions within a single experimental preparation.

• [1] Fitzjohn SM, Bortolotto ZA, Palmer MJ, Doherty AJ, Ornstein PL, Schoepp DD, Kingston AE, Lodge D, Collingridge GL. The potent mGlu receptor antagonist LY341495 identifies roles for both cloned and novel mGlu receptors in hippocampal synaptic plasticity. Neuropharmacology. 1998;37(12):1445-1458. View Source
• [2] Kingston AE, Ornstein PL, Wright RA, Johnson BG, Mayne NG, Burnett JP, Belagaje R, Wu S, Schoepp DD. LY341495 is a nanomolar potent and selective antagonist of group II metabotropic glutamate receptors. Neuropharmacology. 1998;37(1):1-12. View Source
• [3] Fitzjohn SM, Bortolotto ZA, Palmer MJ, Doherty AJ, Ornstein PL, Schoepp DD, Kingston AE, Lodge D, Collingridge GL. The potent mGlu receptor antagonist LY341495 identifies roles for both cloned and novel mGlu receptors in hippocampal synaptic plasticity. Neuropharmacology. 1998;37(12):1445-1458. [Ki values for mGlu1 and mGlu5] View Source
• [4] Chaki S, Yoshikawa R, Hirota S, et al. MGS0039: a potent and selective group II metabotropic glutamate receptor antagonist with antidepressant-like activity. Neuropharmacology. 2004;46(4):457-467. View Source

In Vivo Subtype Selectivity in Knockout Mice

The in vivo receptor subtype specificity of LY341495 was systematically evaluated using mGluR2-knockout (KO) and mGluR3-KO mice. LY341495 (3 mg/kg, i.p., 2.5 hr) induced widespread c-Fos expression across brain regions that was not altered in either KO genotype in most regions, indicating that many in vivo effects may not require selective blockade of either mGluR2 or mGluR3 alone [1]. However, in mGluR3-KO mice, LY341495 was almost inactive in the central extended amygdala (central nucleus of the amygdala, lateral division [CeL] and bed nucleus of the stria terminalis, laterodorsal division [BSTLD]), demonstrating that acute blockade of mGluR3 specifically drives neuronal activation in these regions in wild-type brain [1]. Conversely, in the ventrolateral nucleus of the thalamus (VL), LY341495 produced a significantly enhanced c-Fos response in mGluR3-KO mice and an attenuated response in mGluR2-KO mice [1]. Locomotor activity was dose-dependently increased by LY341495 (1-30 mg/kg, i.p.) regardless of genotype, indicating receptor redundancy for this behavioral output [1]. By contrast, MGS0039's antidepressant-like effects were shown to depend on mGlu2 rather than mGlu3 receptors using the same KO model system [2].

In vivo KO specificity

Head-to-head

LY341495 c-Fos induction largely preserved in mGluR2- and mGluR3-KO mice, but mGluR3-dependent activation in central extended amygdala. Locomotor increase independent of genotype.

In vivo target engagement mapping supports region-specific mGluR subtype contributions; not inferable from in vitro panels.

MGS0039 effects primarily mGluR2-dependent in the same KO models.

Evidence Dimension	Region-specific c-Fos induction and behavioral responses in mGluR2-KO and mGluR3-KO mice
Target Compound Data	LY341495 (3 mg/kg i.p.): c-Fos induction largely preserved in both KO genotypes; region-specific mGluR3-dependent activation in central extended amygdala; dose-dependent locomotion increase (1-30 mg/kg) independent of genotype
Comparator Or Baseline	MGS0039: antidepressant-like effects in FST were abolished in mGluR2-KO but not mGluR3-KO mice, indicating predominant mGlu2 mediation of its behavioral effects
Quantified Difference	LY341495's in vivo actions engage both mGluR2 and mGluR3, with region-specific subtype contributions; MGS0039's antidepressant efficacy is primarily mGluR2-dependent
Conditions	mGluR2-KO and mGluR3-KO mice; c-Fos immunohistochemistry across 52 brain regions; locomotor activity monitoring in familiar and unfamiliar environments

Why This Matters

LY341495 is the only group II mGluR antagonist for which comprehensive in vivo receptor specificity has been mapped using dual-knockout mouse models, providing researchers with region-level target engagement data that cannot be inferred from in vitro selectivity panels alone.

• [1] Linden AM, Shannon H, Baez M, Yu JL, Koester A, Schoepp DD. Use of MGLUR2 and MGLUR3 knockout mice to explore in vivo receptor specificity of the MGLUR2/3 selective antagonist LY341495. Neuropharmacology. 2009;57(2):172-182. doi:10.1016/j.neuropharm.2009.05.005 View Source
• [2] Iijima M, Shimazaki T, Ito A, Chaki S. mGlu2/3 agonist-induced hyperthermia: an in vivo assay for detection of mGlu2/3 receptor antagonism and its relation to antidepressant-like efficacy in mice. CNS Neurol Disord Drug Targets. 2006;5(5):551-558. View Source

(Rac)-LY341495 Application Scenarios

Negative Control for mGlu2/3 Antagonism

When using the active enantiomer LY341495 to block group II mGlu receptors in vitro or in vivo, (Rac)-LY341495 serves as the only stereochemically matched negative control. Because the racemic mixture contains 50% inactive (2R,1'R,2'R) enantiomer, it exhibits substantially reduced mGlu2/3 binding (approximately half the apparent affinity of the active enantiomer) [1]. This is critical for experiments where non-specific compound effects (e.g., off-target interactions, vehicle artifacts, or physicochemical effects) must be controlled for without introducing group II mGluR blockade. Alternative compounds such as MGS0039 are unsuitable as negative controls for LY341495 because their distinct chemical scaffold introduces different off-target liability profiles [2].

Radioligand Binding and Occupancy Studies

[3H]LY341495 is the highest-affinity antagonist radioligand available for group II mGlu receptors, with Kd values of 0.84 nM in rat forebrain, 1.67 nM at human mGlu2, and 0.75 nM at human mGlu3 [1][2]. Its specificity is demonstrated by the complete lack of displacement by ionotropic glutamate receptor ligands (NMDA, AMPA, kainate) at concentrations up to 1 mM [1]. This radioligand is the gold standard for quantitative autoradiography, receptor occupancy assays, and binding studies where high signal-to-noise discrimination of mGlu2/3 receptor populations is required. Researchers quantifying mGlu2/3 expression changes in disease models or evaluating novel compound target engagement should use [3H]LY341495 as the reference tracer.

mTOR Pathway and Rapid Antidepressant Signaling

LY341495 is one of the few validated pharmacological tools that recapitulates ketamine's rapid mTOR-dependent antidepressant signaling cascade through a non-NMDA receptor mechanism [1]. The active enantiomer at 3 mg/kg (i.p.) activates mTOR, p70S6K, and 4E-BP1 within 1 hour, followed by increased synaptic protein expression (PSD-95, GluR1, Synapsin I) at 24 hours—a time course and molecular signature that closely mirrors ketamine [1]. This property is not shared by MGS0039 at equivalent doses, and the ability to combine sub-effective doses of LY341495 (0.1 mg/kg) with sub-effective ketamine to achieve full antidepressant efficacy provides a unique experimental paradigm for studying glutamatergic synergism [2]. The racemic mixture (Rac)-LY341495 should be used in parallel to control for non-mGluR-mediated effects in these studies.

Concentration-Titration for Subtype Isolation

LY341495's uniquely graded selectivity profile (mGlu3 ≥ mGlu2 > mGlu8 > mGlu7 >> mGlu1a = mGlu5a > mGlu4) enables sequential pharmacological isolation of mGlu receptor subtype contributions in a single preparation [1]. At 30 nM, LY341495 selectively blocks group II (mGlu2/3) receptors; increasing to 1-10 μM adds group III (mGlu8) blockade; and at 100 μM, all cloned mGlu receptors (mGlu1-5,7,8) are antagonized [2]. This concentration-dependent multiplex pharmacology, validated in rat hippocampal slices, is not achievable with any other single commercially available mGluR antagonist, including MGS0039 (which lacks group I/III activity) or broad-spectrum agents like (S)-MCPG (which has insufficient potency at group II receptors to achieve clean discrimination). Researchers studying synaptic plasticity, where multiple mGlu subtypes converge on common downstream effectors, require this titration capability to dissect subtype-specific contributions [2].

Application

Selection Property

Validation Focus

Negative control for mGlu2/3 antagonist studies

Stereochemically matched racemic mixture

Confirm reduced mGlu2/3 binding vs active enantiomer

Radioligand binding and autoradiography

High-affinity [3H]LY341495 tracer

Verify specificity: no displacement by ionotropic ligands

mTOR pathway and rapid signaling research

Non-NMDA mTOR activation mechanism

Confirm mTOR/p70S6K/4E-BP1 phosphorylation cascade

Subtype pharmacological isolation by concentration titration

Graded selectivity across mGlu groups

Establish concentration windows for group-specific blockade

• [1] Wright RA, Arnold MB, Wheeler WJ, Ornstein PL, Schoepp DD. [3H]LY341495 binding to group II metabotropic glutamate receptors in rat brain. J Pharmacol Exp Ther. 2001;298(2):453-460. View Source
• [2] Ting YS, Waterhouse RN, Smith QR, Collier TL. Evaluation of [3H]LY341495 for labeling group II metabotropic glutamate receptors in vivo. Nucl Med Biol. 2003;30(2):187-190. View Source